Cas no 142087-16-9 (1-(4-methylbenzyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(4-methylbenzyl)-1H-1,2,3-benzotriazole
• CAS No: 142087-16-9
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD00962693
• CID: 3080247
• PubChem ID: 733620
• Update Time: 2025-10-12

1-(4-methylbenzyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzyl)-1H-1,2,3-benzotriazole
• 142087-16-9
• SCHEMBL22000732
• CS-0281332
• CCG-291214
• 1-[(4-Methylphenyl)methyl]-1H-1,2,3-benzotriazole
• 1-(4-Methylbenzyl)-1H-benzo[d][1,2,3]triazole
• 1-[(4-methylphenyl)methyl]benzotriazole
• STL582000
• Z56912050
• 1-(4-Methylbenzyl)-1H-benzotriazole
• AKOS000538420

• MDL： MFCD00962693
• Inchi： 1S/C14H13N3/c1-11-6-8-12(9-7-11)10-17-14-5-3-2-4-13(14)15-16-17/h2-9H,10H2,1H3
• InChI Key： FORQSHUGQDJPRJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.110947427Da
• Monoisotopic Mass: 223.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(4-methylbenzyl)-1H-1,2,3-benzotriazole

Introduction to CAS No. 142087-16-9: 1-(4-methylbenzyl)-1H-1,2,3-benzotriazole

The compound with CAS No. 142087-16-9, commonly referred to as 1-(4-methylbenzyl)-1H-1,2,3-benzotriazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The benzotriazole core of this molecule is a heterocyclic aromatic system that contributes to its stability and reactivity, making it a valuable compound for research and development.

Recent studies have highlighted the importance of benzotriazole derivatives in the development of advanced materials, particularly in the areas of optoelectronics and catalysis. The 4-methylbenzyl substituent in this compound introduces additional functionality, enhancing its versatility. Researchers have explored its potential as a ligand in metal complexes, where it can act as a coordinating agent due to the nitrogen atoms in the benzotriazole ring. This property has led to investigations into its role in homogeneous catalysis, particularly in reactions involving transition metals.

The synthesis of 1-(4-methylbenzyl)-1H-1,2,3-benzotriazole typically involves multi-step organic reactions, often starting from readily available starting materials such as o-phenylenediamine or related compounds. The introduction of the 4-methylbenzyl group is achieved through alkylation or coupling reactions, depending on the specific conditions and desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, benzotriazole derivatives like CAS No. 142087-16-9 have found use in corrosion inhibition due to their ability to form protective films on metal surfaces. This property is particularly valuable in industries such as automotive and aerospace, where metal protection is critical. Additionally, these compounds are being explored for their potential as antioxidants and UV stabilizers in polymers, offering enhanced durability to materials exposed to environmental stressors.

Recent research has also focused on the biological activity of benzotriazole derivatives, with some studies indicating potential anti-inflammatory and anticancer properties. The 4-methylbenzyl substituent may play a role in modulating these activities by influencing the molecule's bioavailability and interaction with cellular targets. However, further studies are required to fully understand the mechanisms underlying these effects and to evaluate their therapeutic potential.

The structural versatility of CAS No. 142087-16-9 makes it an attractive candidate for further modification and functionalization. By introducing additional substituents or altering the benzotriazole core, researchers can tailor its properties for specific applications. For instance, incorporating electron-withdrawing groups could enhance its electronic properties, making it suitable for use in organic electronics or photovoltaic devices.

In conclusion, CAS No. 142087-16-9: 1-(4-methylbenzyl)-1H-1,2,3-benzotriazole is a multifaceted compound with a wide range of potential applications across various fields. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapies. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.